Cas no 5447-28-9 (2-Naphthalenamine,N-(3-chlorophenyl)-)
5447-28-9 structure
Product Name:2-Naphthalenamine,N-(3-chlorophenyl)-
CAS No:5447-28-9
MF:C16H12ClN
MW:253.726182937622
CID:371779
PubChem ID:79528
Update Time:2025-04-19
2-Naphthalenamine,N-(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenamine,N-(3-chlorophenyl)-
- N-(3-chlorophenyl)naphthalen-2-amine
- (3-chloro-phenyl)-[2]naphthyl-amine
- (3-Chlor-phenyl)-[2]naphthyl-amin
- AC1L2XKU
- AC1Q3K9Y
- AC1Q3S7C
- CHEMBL395633
- N-(3-Chlorophenyl)-2-naphthylamine
- NSC16897
- N-(3-Chlorophenyl)-2-naphthalenamine
- BDBM50024762
- EINECS 226-664-3
- SCHEMBL11137506
- NSC-16897
- AKOS022842489
- NS00033094
- DTXSID2063894
- NSC 16897
- PD144570
- 2-Naphthylamine, N-(m-chlorophenyl)-
- 5447-28-9
- 2-Naphthalenamine, N-(3-chlorophenyl)-
-
- Inchi: 1S/C16H12ClN/c17-14-6-3-7-15(11-14)18-16-9-8-12-4-1-2-5-13(12)10-16/h1-11,18H
- InChI Key: XEYHIIBYEOWKLL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 253.06596
- Monoisotopic Mass: 253.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 12A^2
Experimental Properties
- Density: 1.258
- Boiling Point: 413.5°Cat760mmHg
- Flash Point: 203.9°C
- Refractive Index: 1.705
- PSA: 12.03
- LogP: 5.30980
2-Naphthalenamine,N-(3-chlorophenyl)- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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